2-Fluoro-3-nitrobenzoic Acid

• IUPAC Name: 2-fluoro-3-nitrobenzoic acid
• InChI: InChI=1S/C7H4FNO4/c8-6-4(7(10)11)2-1-3-5(6)9(12)13/h1-3H,(H,10,11)
• InChI Key: WLGUSLGYTNJJFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])F)C(=O)O
• Molecular Formula: C7H4FNO4
• DSSTOX Substance ID: DTXSID30953651
• Molecular Weight: 185.11 g/mol
• CAS RN: 317-46-4

Description

2-Fluoro-3-nitrobenzoic acid is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff.

Synthesis Analysis

The synthesis of 2-Fluoro-3-nitrobenzoic acid involves several steps. It starts from o-methylphenol, carrying out nitration reaction to selectively generate a key intermediate 2-methyl-6-nitrophenol, carrying out hydroxyl chlorination to generate 2-chloro-3-nitrotoluene, then carrying out fluorination reaction to generate 2-fluoro-3-nitrotoluene, and finally oxidizing methyl under the action of an oxidant to generate 2-fluoro-3-nitrobenzoic acid.

Molecular Structure Analysis

The molecular formula of 2-Fluoro-3-nitrobenzoic acid is C7H4FNO4. It has an average mass of 185.109 Da and a monoisotopic mass of 185.012436 Da.

Chemical Reactions Analysis

The synthesis process of 2-Fluoro-3-nitrobenzoic acid involves several chemical reactions, including nitration, hydroxyl chlorination, fluorination, and oxidation.

Physical And Chemical Properties Analysis

2-Fluoro-3-nitrobenzoic acid is a light yellow crystalline powder. It is slightly soluble in water. It has a density of 1.6±0.1 g/cm3, a boiling point of 347.6±27.0 °C at 760 mmHg, and a flash point of 164.0±23.7 °C.

Scientific Research Applications

Environmental Studies

Lastly, the environmental fate of fluorinated nitroaromatic compounds like 2-Fluoro-3-nitrobenzoic Acid is of interest in environmental studies. Understanding its breakdown and interaction with environmental factors contributes to assessing the ecological impact of similar compounds.

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Mechanism of Action

Target of Action

It is known that this compound is an important intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .

Mode of Action

Its synthesis involves a series of reactions starting from o-methylphenol, through nitration, hydroxyl chlorination, fluorination, and finally oxidation under the action of an oxidant to generate 2-fluoro-3-nitrobenzoic acid .

Biochemical Pathways

It is known that this compound is widely applied to the synthesis of benzene sulfonamide thiazole medicaments, quinolone derivatives, active biological enzymes, and other medicaments .

Action Environment

It is known that this compound is slightly soluble in water .

Safety and Hazards

2-Fluoro-3-nitrobenzoic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling it.

Future Directions

2-Fluoro-3-nitrobenzoic acid is an important intermediate in various fields, including pharmaceuticals, agrochemicals, and dyestuff. It’s expected to continue playing a significant role in these areas. The synthesis method of 2-Fluoro-3-nitrobenzoic acid has been improved to increase yield and suitability for large-scale production, which could lead to more widespread use in the future.

Synthesis routes and methods I

Procedure details

In a round bottom flask, 2-fluoro-3-nitro-benzaldehyde (15, 1.02 g, 6.03 mmol) is combined with sodium chlorite (1.26 g, 11.15 mmol), 60 mL of 1,4-dioxane, 20 mL of water, and sulfamic acid (4.47 g, 46.0 mmol) and the reaction is stirred at room temperature for 30 minutes. The mixture is poured into water and extracted with ethyl acetate. The organic layer is washed with water, then brine, dried over magnesium sulfate, filtered and the filtrate is concentrated under vacuum. The resulting material is purified on column chromatography, eluting with methanol and dichloromethane. Appropriate fractions are combined and concentrated under vacuum, then suspended in dichloromethane. The resulting solid is collected by filtration to provide the desired compound (16, 151 mg). MS (ESI)[M−H+]−=184.4.

Synthesis routes and methods II

Procedure details

Concentrated sulfuric acid (195 ml) was added carefully with stirring to a solution of 2-fluoro-3-nitrotoluene (100 g, 645 mmol) in acetic acid (1000 ml). The mixture was warmed up to 95° C. and the solution of chromium trioxide (226 g, 2.25 mol) in water (200 ml) was added dropwise with stirring over 2 h. After addition the mixture was heated with stirring for another 3 h, allowed to cool down to room temperature and poured into water (3 L). The mixture was extracted with ethyl acetate (3×1 L), the combined organic layers were dried over Na2SO4 and concentrated under reduced pressure to afford a light green solid, which was washed with dichloromethane (3×300 ml) and dried under vacuum to afford the title compound was obtained as a light yellow solid (75 g, 62.8%). 1H NMR (300 MHz, DMSO) δ ppm 8.27 (m, 1H), 8.15 (m, 1H), 7.48 (m, 1H).